Reference Standards
  • Salvianolic acid
    Salvianolic acid
    • Cat. No.:
    • B192339
    • CAS No.:
    • 96574-01-5
    • Molecular Formula:
    • C26H22O10
    • Molecular Weight:
    • 494.4 g/mol
    Description
    Salvianolic acid A is a stilbenoid.
    Salvianolic acid A is under investigation in clinical trial NCT03908242 (Phase I Study of Continuous Administration of Salvianolic Acid A Tablet).
    Salvianolic acid A has...
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  • Schisandrin B
    Schisandrin B
    • Cat. No.:
    • B192340
    • CAS No.:
    • 61281-37-6
    • Molecular Formula:
    • C23H28O6
    • Molecular Weight:
    • 400.5 g/mol
    Description
    Schisandrin B has been reported in Schisandra sphenanthera, Schisandra propinqua, and other organisms with data available.
    a phytogenic antineoplastic agent with anti-inflammatory activity;  isolated fro...
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  • 5,6,7,4'-Tetramethoxyflavone
    5,6,7,4'-Tetramethoxyflavone
    • Cat. No.:
    • B192348
    • CAS No.:
    • 1168-42-9
    • Molecular Formula:
    • C19H18O6
    • Molecular Weight:
    • 342.3 g/mol
    Description
    4',5,6,7-tetramethoxyflavone is a tetramethoxyflavone that is the tetra-O-methyl derivative of scutellarein. It has a role as an antimutagen and a plant metabolite. It is functionally related to a scutellarein.<...
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  • Alogliptin
    Alogliptin
    • Cat. No.:
    • B1666894
    • CAS No.:
    • 850649-61-5
    • Molecular Formula:
    • C18H21N5O2
    • Molecular Weight:
    • 339.4 g/mol
    Description
    Alogliptin is a piperidine that is 3-methyl-2,4-dioxo-3,4-dihydropyrimidine carrying additional 2-cyanobenzyl and 3-aminopiperidin-1-yl groups at positions 1 and 2 respectively (the R-enantiomer). Used in the fo...
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  • Mangostin
    Mangostin
    • Cat. No.:
    • B1666899
    • CAS No.:
    • 6147-11-1
    • Molecular Formula:
    • C24H26O6
    • Molecular Weight:
    • 410.5 g/mol
    Description
    Alpha-mangostin is a member of the class of xanthones that is 9H-xanthene substituted by hydroxy group at positions 1, 3 and 6, a methoxy group at position 7, an oxo group at position 9 and prenyl groups at posi...
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  • DL-alpha-Tocopherol
    DL-alpha-Tocopherol
    • Cat. No.:
    • B1666904
    • CAS No.:
    • 59-02-9
    • Molecular Formula:
    • C29H50O2
    • Molecular Weight:
    • 430.7 g/mol
    Description
    2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol is a tocopherol.
    DL-alpha-Tocopherol has been reported in Albifimbria verrucaria, Sida acuta, and other organisms with data av...
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  • Betamethasone Valerate
    Betamethasone Valerate
    • Cat. No.:
    • B1666906
    • CAS No.:
    • 2152-44-5
    • Molecular Formula:
    • C27H37FO6
    • Molecular Weight:
    • 476.6 g/mol
    Description
    Betamethasone valerate is a steroid ester that is betamethasone in which the hydroxy group at the 17alpha position has been converted to the corresponding pentanoate ester. It has a role as an anti-inflammatory ...
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  • Levodopa
    Levodopa
    • Cat. No.:
    • B1675098
    • CAS No.:
    • 59-92-7
    • Molecular Formula:
    • C9H11NO4
    • Molecular Weight:
    • 197.19 g/mol
    Description
    Levodopa can cause developmental toxicity according to state or federal government labeling requirements.
    L-dopa is an optically active form of dopa having L-configuration. Used to treat the stiffness, tremor...
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  • Levofloxacin
    Levofloxacin
    • Cat. No.:
    • B1675101
    • CAS No.:
    • 100986-85-4
    • Molecular Formula:
    • C18H20FN3O4
    • Molecular Weight:
    • 361.4 g/mol
    Description
    Levofloxacin is a Fluoroquinolone Antibacterial.
    Levofloxacin is a third generation fluoroquinolone that is widely used in the treatment of mild-to-moderate respiratory and urinary tract infections due to sensitive organisms. Levofloxacin has been linked to rare instances of clinically apparent hepatic injury marked by a short latency period and a hepatocellular pattern of enzyme elevations, similar to what has been described with ciprofloxacin.
    Levofloxacin is a broad-spectrum, third-generation fluoroquinolone antibiotic and optically active L-isomer of ofloxacin with antibacterial activity. Levofloxacin diffuses through the bacterial cell wall and acts by inhibiting DNA gyrase (bacterial topoisomerase II), an enzyme required for DNA replication, RNA transcription, and repair of bacterial DNA. Inhibition of DNA gyrase activity leads to blockage of bacterial cell growth.
    Levofloxacin Anhydrous is the anhydrous form of levofloxacin, a broad-spectrum, third-generation fluoroquinolone antibiotic and optically active L-isomer of ofloxacin with antibacterial activity. Levofloxacin diffuses through the bacterial cell wall and acts by inhibiting DNA gyrase (bacterial topoisomerase II), an enzyme required for DNA replication, RNA transcription, and repair of bacterial DNA. Inhibition of DNA gyrase activity leads to blockage of bacterial cell growth.
    LEVOFLOXACIN ANHYDROUS is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1996 and has 8 approved and 32 investigational indications. This drug has a black box warning from the FDA.
    Levofloxacin is a synthetic fluoroquinolone antibacterial agent that inhibits the supercoiling activity of bacterial DNA gyrase, halting DNA replication. Levofloxacin is marketed by Ortho-McNeil under the trade name Levaquin. Chemically, levofloxacin is the S-enantiomer (L-isomer) of ofloxacin.
    The L-isomer of Ofloxacin.
    See also: Ciprofloxacin (related);  Ofloxacin (broader);  Norfloxacin (related) ... View More ..."> Levofloxacin is an optically active form of ofloxacin having (S)-configuration;  an inhibitor of bacterial topoisomerase IV and DNA gyrase. It has a role as a DNA synthesis inhibitor, an antibacterial drug,...
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  • Ofloxacin
    Ofloxacin
    • Cat. No.:
    • B7728980
    • CAS No.:
    • 83380-47-6
    • Molecular Formula:
    • C18H20FN3O4
    • Molecular Weight:
    • 361.4 g/mol
    Description
    Ofloxacin is a racemate comprising equimolar amounts of levofloxacin and dextrofloxacin. It is a synthetic fluoroquinolone antibacterial agent which inhibits the supercoiling activity of bacterial DNA gyrase, ha...
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